Cas no 58348-99-5 (4-chloro-2-fluoro-6-nitrophenol)

4-chloro-2-fluoro-6-nitrophenol structure
58348-99-5 structure
Product Name:4-chloro-2-fluoro-6-nitrophenol
CAS No:58348-99-5
MF:C6H3ClFNO3
MW:191.544324159622
CID:1011715
PubChem ID:14810659
Update Time:2025-04-20

4-chloro-2-fluoro-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-fluoro-6-nitrophenol
    • DB-195493
    • AT35013
    • SCHEMBL18304977
    • Phenol, 4-chloro-2-fluoro-6-nitro-
    • 58348-99-5
    • DTXSID001304320
    • MDL: MFCD11847584
    • Inchi: 1S/C6H3ClFNO3/c7-3-1-4(8)6(10)5(2-3)9(11)12/h1-2,10H
    • InChI Key: BTEQJDAZDBLPHU-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=C(C=1)[N+](=O)[O-])O)F

Computed Properties

  • Exact Mass: 190.9785488g/mol
  • Monoisotopic Mass: 190.9785488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 66Ų
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